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Compound of Interest

Compound Name: SYBR GREEN II

CAS No.: 172827-25-7

Cat. No.: B1170380

Get Quote

Welcome to the Application Scientist Support Hub. This guide provides mechanistic insights,

troubleshooting workflows, and validated protocols for managing SYBR Green II in
downstream molecular applications.

Core Troubleshooting & FAQs
Q: Does SYBR Green II interfere with downstream enzymatic reactions like RT-PCR,

restriction digests, or ligation? A: At the standard recommended working dilution (1:10,000),

SYBR Green II does not significantly inhibit or interfere with downstream enzymatic reactions,

including Taq polymerase, reverse transcriptase, ligases, or restriction endonucleases 12. The

Causality: At 1:10,000, the dye-to-base-pair ratio is low enough that the transient binding of the

dye does not physically block enzyme processivity. However, at higher concentrations (e.g.,

>1:5,000), the dye hyper-saturates the nucleic acid template. Because SYBR Green II binds

via electrostatic interactions and intercalation, excessive dye alters the secondary structure of

RNA/DNA and creates severe steric hindrance, physically blocking polymerase progression

and enzyme docking sites 13.
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Q: I need to remove SYBR Green II from my sample before a highly sensitive enzymatic assay.

Can I use standard phenol/chloroform extraction? A:No. Phenol, chloroform, and butanol

extractions are highly inefficient at removing SYBR dyes from nucleic acids 12. The Causality:

SYBR Green II does not partition effectively into the organic phase. To successfully remove the

dye, you must use ethanol precipitation or a silica-based spin column 14. Ethanol precipitation

disrupts the hydration shell of the nucleic acid, forcing the RNA/DNA to precipitate out of

solution, while the highly soluble SYBR Green II dye remains dissolved in the ethanol

supernatant.

Q: Will staining my agarose-formaldehyde gel with SYBR Green II ruin my Northern Blot

transfer or hybridization? A: No, SYBR Green II is fully compatible with Northern and Southern

blotting and does not impede electrophoretic or capillary transfer 15. The Causality: While the

dye transfers along with the RNA to the nylon membrane, it can occupy target sequences and

competitively inhibit probe hybridization. To resolve this, simply add 0.1% to 0.3% SDS to your

prehybridization and hybridization buffers 25. SDS is a strong anionic detergent that

outcompetes the dye for electrostatic binding, effectively stripping SYBR Green II from the

membrane-bound nucleic acids and allowing your probes to anneal seamlessly.

Quantitative Data & Compatibility Summary
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Parameter Value / Threshold
Downstream Impact /
Causality

Recommended Dilution 1:10,000

No observed interference with

Taq, ligase, or restriction

enzymes.

High Concentration >1:5,000

Inhibits enzymatic activity due

to steric hindrance and

template saturation.

RNA Detection Limit 100 pg – 2 ng

Allows for low-input

downstream assays; minimizes

required starting material.

Quantum Yield (RNA) ~0.54

High fluorescence upon target

binding; necessitates complete

removal for accurate

downstream fluorometric

assays.

SDS Concentration (Blots) 0.1% – 0.3%

Effectively strips dye from

nucleic acids during

prehybridization, restoring

probe binding efficiency.
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Logic flow of concentration-dependent SYBR Green II interference on downstream enzymes.
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Nucleic Acid Recovery
Post-SYBR Staining
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Decision tree for SYBR Green II removal based on the intended downstream application.

Self-Validating Experimental Protocols
Protocol A: Ethanol Precipitation for SYBR Green II
Removal
Causality Focus: Ethanol lowers the dielectric constant of the solution, allowing monovalent

cations (e.g., Na+, NH4+) to neutralize the phosphate backbone of RNA/DNA, inducing
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precipitation. SYBR Green II, being highly soluble in ethanol/water mixtures, remains

partitioned in the supernatant.

Measure the volume of the recovered RNA/DNA solution.

Salt Addition: Add 0.1 volumes of 3M Sodium Acetate (pH 5.2) and mix well.

Precipitation: Add 2.5 to 3 volumes of ice-cold 100% ethanol.

Incubation: Incubate at -20°C for at least 30 minutes (or -80°C for 15 minutes) to facilitate

nucleic acid precipitation.

Pelleting: Centrifuge at maximum speed (≥12,000 x g) for 15 minutes at 4°C.

Validation Checkpoint 1:Observe the tube. A visible white/translucent pellet should form at

the bottom. The supernatant may retain a faint green/yellow hue from the dissolved SYBR
Green II. If no pellet is visible, incubate at -80°C for an additional 30 minutes and re-spin.

Decanting: Carefully decant the supernatant (discarding the dissociated dye).

Washing: Wash the pellet with 70% ethanol to remove residual salts, centrifuge for 5

minutes, and carefully remove the supernatant.

Resuspension: Air-dry the pellet for 5-10 minutes (do not over-dry) and resuspend in

nuclease-free water or your specific enzymatic reaction buffer.

Protocol B: SDS-Mediated Dye Stripping for Northern
Blots
Causality Focus: SDS is a strong anionic detergent. It disrupts the electrostatic interactions

between the cationic SYBR Green II dye and the negatively charged nucleic acid backbone,

effectively stripping the dye during the hybridization step without requiring a separate,

damaging destaining protocol.

Transfer: Perform electrophoresis and transfer RNA to a nylon membrane using standard

capillary or electroblotting techniques. (Do not attempt to destain the gel prior to transfer).
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Crosslinking: UV-crosslink the RNA to the membrane using standard energy settings (e.g.,

120 mJ/cm²).

Buffer Preparation: Prepare your standard prehybridization buffer and ensure it contains a

final concentration of 0.1% to 0.3% SDS.

Stripping/Prehybridization: Incubate the membrane in the prehybridization buffer for 1-2

hours at the appropriate temperature. The SDS will actively strip the SYBR Green II from the

membrane-bound RNA.

Validation Checkpoint 2:Following the prehybridization wash, briefly inspect the membrane

under UV or blue light transillumination. The membrane should no longer exhibit strong

green fluorescence, confirming successful dye removal prior to probe addition.

Hybridization: Proceed directly to probe hybridization (ensure the hybridization buffer also

maintains 0.1%-0.3% SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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